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Compound of Interest

Compound Name: Mirtazapine hydrochloride

Cat. No.: B15186617 Get Quote

Mirtazapine Hydrochloride Solubility: Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on addressing the solubility challenges of mirtazapine
hydrochloride in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the aqueous solubility of mirtazapine, and why is it considered poorly soluble?

Mirtazapine is classified as a Biopharmaceutics Classification System (BCS) Class II drug,

which means it has low aqueous solubility and high permeability[1][2][3]. Its solubility in pure

water is quite low, reported as 0.092 mg/mL[4][5]. This poor water solubility can be attributed to

its hydrophobic tetracyclic structure and can lead to challenges in formulation, potentially

affecting bioavailability[4][6][7].

Q2: How does pH affect the solubility of mirtazapine hydrochloride?

Mirtazapine's solubility is highly dependent on pH[1]. Studies have shown that its solubility

increases as the pH of the medium increases, with optimal solubility observed at pH 7.5 where

the drug is completely ionized[1]. Conversely, its solubility is lowest at an acidic pH of 1.2,
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which corresponds to the pH of gastric acid[1]. The pKa of the N-methyl basic site of the

piperazine group is approximately 7.1[8][9].

Q3: Can co-solvents or surfactants be used to improve mirtazapine's solubility?

Yes, both cosolvency and micellization are effective techniques for enhancing the aqueous

solubility of mirtazapine[6][7][10].

Co-solvents: Polyethylene glycol 400 (PEG 400) has been shown to provide a greater

solubility enhancement than propylene glycol. At a 50% w/v concentration, PEG 400 resulted

in a 33-fold increase in the aqueous solubility of mirtazapine[6][7].

Surfactants: Anionic surfactants like sodium lauryl sulfate have demonstrated the largest

solubilizing power compared to nonionic surfactants such as polysorbate 20 and polysorbate

80[6][7][10].

Q4: What is the solid dispersion technique and can it enhance mirtazapine solubility?

Solid dispersion is a widely used technique to increase the solubility of poorly water-soluble

drugs[4]. This method involves dispersing the drug in an inert carrier matrix, effectively creating

a solid-state mixture[4]. For mirtazapine, using hydrophilic polymers like PVP K-30 in a solid

dispersion has been shown to significantly enhance its aqueous solubility and dissolution

rate[4]. One study found that loading mirtazapine into PVP K-30 increased its saturation

solubility from 0.092 mg/mL to approximately 0.145 mg/mL[4].

Troubleshooting Guide
Problem: I am unable to dissolve mirtazapine hydrochloride in my aqueous buffer at the

desired concentration.

This is a common issue due to the drug's inherent low solubility. Follow this troubleshooting

workflow to address the problem.
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Caption: Troubleshooting workflow for mirtazapine HCl solubility.
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Step 1: Verify and Adjust pH

Mirtazapine's solubility is significantly influenced by pH[1]. As illustrated below, solubility

increases with pH.

pH and Mirtazapine Solubility Relationship

Low pH (e.g., 1.2)
Gastric Environment

Low Solubility
(Unionized form predominates)

leads to

Neutral/Slightly Basic pH (e.g., 7.5)

High Solubility
(Ionized form predominates)

leads to

Click to download full resolution via product page

Caption: Relationship between pH and mirtazapine solubility.

Recommendation: Measure the pH of your aqueous solution. If it is acidic, try adjusting it

towards a more neutral or slightly basic pH (up to 7.5) to increase solubility[1]. Use

appropriate buffers like phosphate buffers to maintain the desired pH[1].

Step 2: Employ Solubility Enhancement Techniques

If pH adjustment is insufficient or not suitable for your experimental conditions, consider using

solubility-enhancing excipients[6][7].
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Caption: Workflow for solubility enhancement techniques.

Cosolvency: Introduce a water-miscible organic solvent. Polyethylene glycol 400 (PEG 400)

is a good starting choice[6][7].

Micellization: Use a surfactant. Sodium lauryl sulfate can be particularly effective[6][7].

Ensure the surfactant concentration is above its critical micelle concentration (CMC) to form

micelles that can encapsulate the drug.

Data Summary Tables
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Table 1: Mirtazapine Solubility in Different Aqueous Media

Solvent/Mediu
m

pH
Temperature
(°C)

Solubility
(mg/mL)

Reference

Distilled Water ~7 Room Temp 0.092 [4][5]

0.1 N HCl 1.2 37 Lowest [1]

Phosphate Buffer 6.8 37 Increased [1]

Phosphate Buffer 7.5 37 Optimal [1]

Table 2: Effect of Co-solvents and Surfactants on Mirtazapine Solubility

Additive Type
Concentrati
on

Resulting
Solubility
(mg/mL)

Fold
Increase

Reference

Propylene

Glycol
Co-solvent 50% w/v 0.0512 - [6][7]

Polyethylene

Glycol 400
Co-solvent 50% w/v 0.0619 33x [6][7]

PVP K-30

(Solid

Dispersion)

Polymer
33.33% Drug

Load
0.145 ~1.6x [4]

Experimental Protocols
Protocol 1: Saturated Solubility Measurement

This protocol is adapted from studies determining the pH-dependent solubility of mirtazapine[1]

[2].

Preparation of Media: Prepare a series of aqueous buffers at different pH values (e.g., 0.1 N

HCl for pH 1.2, acetate buffers for pH 3.6-5.6, and phosphate buffers for pH 6.8-7.5)[1]. Also,
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prepare solutions with varying concentrations of co-solvents or surfactants if testing those

effects[6].

Sample Preparation: Add an excess amount of mirtazapine hydrochloride powder to

amber-colored glass vials containing a fixed volume (e.g., 5 mL) of the prepared media[2].

Equilibration: Seal the vials and place them in an orbital shaking water bath. Shake the vials

for an extended period (e.g., 48 hours) at a constant temperature (e.g., 37 ± 0.5 °C) to

ensure equilibrium is reached[1].

Filtration: After shaking, allow the samples to settle. Filter the resulting supersaturated

solutions using a syringe filter with a small pore size (e.g., 0.22 µm or 0.45 µm) to remove

the undissolved solid drug[1][4].

Quantification:

Collect the clear filtrate.

Make suitable dilutions of the filtrate with the same solvent medium used for dissolution.

Determine the concentration of dissolved mirtazapine using a validated analytical method,

such as UV-Visible Spectrophotometry (at λmax ~292 nm)[1][2]. The concentration is

calculated using a standard curve prepared in the respective solvent[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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